Cas no 130089-98-4 (NQ 301)

NQ 301 structure
NQ 301 structure
Product Name:NQ 301
CAS No:130089-98-4
MF:C18H12ClNO3
MW:325.7458
MDL:MFCD00559986
CID:2760042
Update Time:2024-11-02

NQ 301 Chemical and Physical Properties

Names and Identifiers

    • NQ301
    • NQ-301
    • 2-Chloro-3-(4-acetophenyl)-amino-1,4-naphthoquinone
    • 2-[(4-Acetylphenyl)amino]-3-chloro-1,4-naphthalenedione
    • Compound 211
    • NQ 301
    • 2-(4-acetylanilino)-3-chloronaphthalene-1,4-dione
    • CBMicro_013906
    • AOB1669
    • BCP24908
    • SMSF0004585
    • STL421257
    • CB08790
    • NQ301, >=98% (HPLC)
    • D84051
    • 2-[(4-acetylphenyl)amino]-3-chloronaphthoquinone
    • 2-Chloro-3-(4-acetylanilino)-1,4-naphthoquinone
    • MDL: MFCD00559986
    • Inchi: 1S/C18H12ClNO3/c1-10(21)11-6-8-12(9-7-11)20-16-15(19)17(22)13-4-2-3-5-14(13)18(16)23/h2-9,20H,1H3
    • InChI Key: LSQZKIQSQHZVQS-UHFFFAOYSA-N
    • SMILES: ClC1C(C2=C([H])C([H])=C([H])C([H])=C2C(C=1N([H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1[H])=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 561
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.2

Experimental Properties

  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 241-243 ºC (ethanol )
  • Solubility: Insuluble (5.2E-4 g/L) (25 ºC),

NQ 301 Security Information

  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

NQ 301 Pricemore >>

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